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Abstract
This application note details a validated, stability-indicating reversed-phase high-performance

liquid chromatography (RP-HPLC) method for the quantitative determination of Piroxicam from

its complex with Beta-Cyclodextrin (Piroxicam-β-CD). The method is validated in accordance

with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating its

specificity, linearity, accuracy, precision, and robustness.[1][2][3] This protocol is suitable for

routine quality control and stability studies of Piroxicam-β-CD in pharmaceutical dosage forms.

Introduction
Piroxicam is a non-steroidal anti-inflammatory drug (NSAID) used to relieve pain and

inflammation.[4][5] Its complexation with beta-cyclodextrin enhances its aqueous solubility and

dissolution rate, leading to a faster onset of action.[5][6][7] A reliable and validated analytical

method is crucial for the quality control and stability assessment of Piroxicam-β-CD

formulations. This document provides a comprehensive protocol for a stability-indicating HPLC
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method, ensuring the accurate quantification of Piroxicam in the presence of excipients and

potential degradation products.

Chromatographic Conditions
A specific and reliable HPLC method was established for the determination of Piroxicam.

Parameter Specification

HPLC System
Agilent 1260 Infinity II or equivalent with

PDA/UV Detector

Column C18, 150 mm x 4.6 mm, 5 µm particle size

Mobile Phase
Acetonitrile and 0.3% Triethylamine solution (pH

3.0) in a 30:70 (v/v) ratio[1]

Flow Rate 1.0 mL/min[1]

Injection Volume 10 µL[1]

Column Temperature 30°C[1][8]

Detection UV at 248 nm[1]

Run Time 10 minutes

Retention Time Approximately 6.8 minutes[1]

Experimental Protocols
Standard and Sample Preparation

Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of Piroxicam reference

standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with

methanol.[1]

Working Standard Solution (50 µg/mL): Dilute the stock solution with the mobile phase to

achieve a final concentration of 50 µg/mL.[1]
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Sample Solution (from Piroxicam-β-CD tablets): Weigh and powder 20 tablets. Transfer a

quantity of powder equivalent to 20 mg of Piroxicam into a 100 mL volumetric flask. Add

approximately 70 mL of methanol, sonicate for 15 minutes, and dilute to volume with

methanol. Filter the solution through a 0.45 µm nylon filter. Dilute an aliquot of the filtrate with

the mobile phase to obtain a theoretical concentration of 50 µg/mL of Piroxicam.

Method Validation Workflow
The following diagram outlines the workflow for the analytical method validation.
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Caption: Workflow for HPLC method validation.
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Validation Parameters and Acceptance Criteria
The relationship between the core validation parameters is illustrated below.

Interrelation of Validation Parameters

Validated Method
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Caption: Core parameters of analytical method validation.

System Suitability
Protocol: Inject the working standard solution (50 µg/mL) six times. Acceptance Criteria:

Relative Standard Deviation (RSD) of the peak area: ≤ 2.0%[9]

Tailing factor: ≤ 2.0

Theoretical plates: ≥ 2000
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Parameter Result Acceptance Criteria

RSD of Peak Area (%) 0.54 ≤ 2.0%

Tailing Factor 1.15 ≤ 2.0

Theoretical Plates 6150 ≥ 2000

Specificity (Forced Degradation)
Protocol: Expose the sample solution to various stress conditions to demonstrate that the

method can distinguish Piroxicam from its degradation products. Analyze the stressed samples

alongside a non-stressed sample.

Acid Hydrolysis: 5 mL sample solution + 5 mL 0.1N HCl, heat at 80°C for 2 hours.

Base Hydrolysis: 5 mL sample solution + 5 mL 0.1N NaOH, heat at 80°C for 2 hours.

Oxidative Degradation: 5 mL sample solution + 5 mL 3% H₂O₂, store at room temperature for

24 hours.

Thermal Degradation: Keep the drug powder in an oven at 105°C for 48 hours.

Photolytic Degradation: Expose the sample solution to direct sunlight for 8 hours.[10]

Acceptance Criteria: The method is specific if the Piroxicam peak is pure and well-resolved

from any degradation peaks. Peak purity should be confirmed using a PDA detector.
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Stress Condition % Degradation Observations

Acid Hydrolysis 10.2
Degradation peaks observed,

no interference.

Base Hydrolysis 8.5
Degradation peaks observed,

no interference.

Oxidation 12.8
Major degradation peak, well-

resolved.

Thermal 9.5
Minor degradation peaks, no

interference.[1]

Photolytic 25.1
Significant degradation, peaks

resolved.[10]

Linearity
Protocol: Prepare a series of at least five concentrations of Piroxicam standard solutions over

the range of 25-75 µg/mL (50% to 150% of the working concentration). Inject each

concentration in triplicate. Acceptance Criteria:

Correlation coefficient (r²): ≥ 0.999

Concentration (µg/mL) Mean Peak Area

25 125430

37.5 188145

50 250860

62.5 313575

75 376290

r² 0.9998

Regression Equation y = 5012x + 150
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Accuracy (% Recovery)
Protocol: Perform recovery studies by spiking a placebo mixture with known amounts of

Piroxicam at three concentration levels (80%, 100%, and 120% of the working concentration).

[1] Prepare each level in triplicate and calculate the percent recovery.

Acceptance Criteria: Mean recovery should be between 98.0% and 102.0%.[1]

Concentration
Level

Spiked (µg/mL)
Recovered
(µg/mL)

% Recovery
Mean %
Recovery

80% 40 39.8 99.5 99.6

40 39.9 99.8

40 39.8 99.5

100% 50 50.2 100.4 100.2

50 49.9 99.8

50 50.2 100.4

120% 60 59.8 99.7 99.8

60 60.1 100.2

60 59.8 99.7

Precision
Protocol:

Repeatability (Intra-day Precision): Analyze six replicate samples of the same batch at 100%

of the test concentration on the same day, with the same analyst and equipment.

Intermediate Precision (Inter-day Precision): Repeat the analysis on a different day with a

different analyst.

Acceptance Criteria: RSD should be ≤ 2.0%.
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Precision Type
Assay Result (%
Label Claim)

Mean (%) RSD (%)

Repeatability (Day 1)
99.5, 100.2, 99.8,

100.5, 99.9, 100.1
100.0 0.35

Intermediate (Day 2)
100.8, 101.2, 100.5,

101.0, 100.7, 101.1
100.9 0.26

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
Protocol: Determine LOD and LOQ based on the standard deviation of the response and the

slope of the calibration curve.

LOD = 3.3 * (σ / S)

LOQ = 10 * (σ / S)

σ = Standard deviation of the y-intercept of the regression line

S = Slope of the calibration curve

Acceptance Criteria: The LOQ should be verifiable with acceptable accuracy and precision.

Parameter Result (µg/mL)

LOD 0.08

LOQ 0.25

Robustness
Protocol: Deliberately vary critical method parameters and assess the impact on the results.

Analyze the standard solution in triplicate for each condition.

Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)

Column Temperature: ± 2°C (28°C and 32°C)
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Mobile Phase Composition: ± 2% change in organic modifier (e.g., 28:72 and 32:68

ACN:Buffer)

Acceptance Criteria: The RSD of the results from all robustness tests should not be more than

2.0%.

Parameter Varied Condition Mean Peak Area RSD (%)

Flow Rate 0.9 mL/min 278540 0.45

1.1 mL/min 227910 0.51

Temperature 28°C 251020 0.38

32°C 250750 0.42

Mobile Phase 28:72 ACN:Buffer 265430 0.61

32:68 ACN:Buffer 238990 0.55

Conclusion
The described HPLC method for the quantitative analysis of Piroxicam from Piroxicam-Beta-
Cyclodextrin formulations is specific, linear, accurate, precise, and robust. All validation

parameters met the acceptance criteria as per ICH guidelines. The method proved to be

stability-indicating through forced degradation studies. Therefore, it is suitable for routine

quality control analysis and for conducting stability studies of Piroxicam-β-CD in

pharmaceutical products.[1]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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